N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide
• InChI: InChI=1S/C16H12F2N2O4/c17-10-2-3-12(11(18)6-10)20-16(22)15(21)19-7-9-1-4-13-14(5-9)24-8-23-13/h1-6H,7-8H2,(H,19,21)(H,20,22)
• InChI Key: XTLFDJOIFRFFSA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H12F2N2O4
• Molecular Weight: 334.27 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide, also known as BDBM 221, is a small molecule inhibitor that has been developed for use in scientific research. This compound has shown promise in a variety of applications, including cancer research and drug development. In

Scientific Research Applications

Luminescence and Multi-stimuli-Responsive Properties

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide and its derivatives have been explored for their unique luminescent properties. They exhibit luminescence in solution and solid states and form nano-aggregates with enhanced emission in certain solvent environments. These compounds also demonstrate mechanochromic properties and display multi-stimuli responsiveness, making them potential candidates for various optical and sensor applications (Srivastava et al., 2017).

Anticancer Activity

Certain benzamide derivatives, closely related to N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide, have been synthesized and shown to exhibit significant anticancer activity. These compounds, when tested against various cancer cell lines, showed moderate to excellent activity, potentially offering a new avenue for anticancer drug development (Ravinaik et al., 2021).

Synthetic Intermediates for Chemical Reactions

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide derivatives serve as key intermediates in various synthetic chemical reactions. For instance, they are used in the synthesis of stereochemically defined compounds through regio- and stereoselective ring-opening of oxiranes, demonstrating the compound's versatility and utility in organic synthesis (Murai et al., 2005).

Antibacterial and Antipathogenic Activities

Some derivatives of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2,4-difluorophenyl)oxamide exhibit antibacterial and antipathogenic activities. These compounds have been synthesized, characterized, and tested for their interactions with bacterial cells, showing potential as novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).